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Compound of Interest

Compound Name: 5-Amino-6-methylpicolinonitrile

Cat. No.: B1526979

This document provides a comprehensive technical overview of the safety protocols and
handling procedures for 5-Amino-6-methylpicolinonitrile (CAS No. 1079054-78-6). It is
intended for researchers, chemists, and drug development professionals who may handle this
compound in a laboratory or manufacturing setting. The guidance herein is synthesized from
established safety data and best practices for handling aminopyridine and nitrile-containing
heterocyclic compounds.

Understanding the Compound: Physicochemical &
Reactivity Profile

5-Amino-6-methylpicolinonitrile is a substituted aminopyridine, a class of compounds with
important applications in pharmaceutical and materials science. Its structure, featuring an
amino group, a nitrile group, and a pyridine ring, dictates its reactivity and toxicological profile.
The nitrile group and the basic nitrogen of the pyridine ring are key reactive sites.
Understanding this profile is foundational to anticipating potential hazards and implementing
effective safety measures.

The compound is a solid at room temperature.[1] It should be considered stable under
recommended storage conditions; however, its aminopyridine nature makes it incompatible with
strong acids and strong oxidizing agents.[1] Reactions with strong acids can cause exothermic
neutralization, while strong oxidizers can lead to vigorous, potentially hazardous reactions.
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Property Value Source
CAS Number 1079054-78-6 [1]
Molecular Formula C7H7Ns [2]
Molecular Weight 133.15 g/mol [2]
Appearance Solid [1]

3-Amino-6-cyano-2-
Synonyms methylpyridine, 5-amino-6- [1][3]
methyl-2-pyridinecarbonitrile

Hazard Identification and GHS Classification

5-Amino-6-methylpicolinonitrile is classified as a hazardous substance. The primary hazards
are related to acute toxicity upon ingestion and contact with skin, as well as its potential to
cause significant skin and eye irritation.[1] The Globally Harmonized System (GHS) provides a
standardized framework for understanding these risks.

GHS Classification Summary
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if )
Category 4 Warning
Oral swallowed

Skin
) o H315: Causes )
Corrosion/Irritatio ~ Category 2 o Warning
skin irritation
n

) H319: Causes
Serious Eye ) ]
o Category 2 serious eye Warning
Damage/Irritation o
irritation

o May be harmful
Acute Toxicity, Category 4

) in contact with Warning
Dermal (Implied) )
skin
Acute Toxicity, Category 4 May be harmful if )
) ) ) Warning
Inhalation (Implied) inhaled

Source: Synthesized from Fisher Scientific SDS.[1]

The toxicity profile is consistent with related aminopyridine compounds, which are known to be
central nervous system stimulants and potassium channel blockers.[4][5] Overexposure can
lead to symptoms like headache, dizziness, nausea, and in severe cases, convulsions.[6] The
nitrile group introduces an additional toxicological consideration: upon combustion or
decomposition at high temperatures, it can release highly toxic hydrogen cyanide gas.[1]

Core Directive: Safe Handling & Exposure Control

A proactive approach to safety, grounded in a thorough risk assessment, is paramount. The
following protocols are designed to minimize exposure and mitigate risk during the handling of
5-Amino-6-methylpicolinonitrile.

Engineering Controls: The First Line of Defense

The primary method for controlling exposure is to handle the compound within a properly
functioning and certified chemical fume hood.[4][7] This is non-negotiable. A fume hood
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contains airborne particles and vapors, preventing inhalation, which is a primary route of
exposure. The work area should be well-ventilated, and safety showers and eye wash stations
must be readily accessible.[8]

Personal Protective Equipment (PPE): The Essential
Barrier

Even with robust engineering controls, a comprehensive PPE regimen is mandatory.

e Hand Protection: Wear two pairs of chemical-resistant gloves (e.g., nitrile), a practice known
as "double-gloving".[4] This provides an additional layer of protection against tears and
contamination. Always inspect gloves for integrity before use and wash hands thoroughly
after removal.

o Eye Protection: Chemical safety goggles are required at all times.[7] If there is a risk of
splashing, a face shield should be worn in addition to goggles.

o Skin and Body Protection: A lab coat must be worn and kept fully fastened. For larger
guantities or tasks with a higher risk of spillage, additional protective clothing may be
necessary.

o Respiratory Protection: If there is a risk of dust formation that cannot be controlled by a fume
hood, a NIOSH-approved respirator is necessary.[7] Respirator use requires prior medical
clearance and fit-testing.

Procedural Workflow for Safe Handling

The following diagram outlines a self-validating workflow for handling 5-Amino-6-
methylpicolinonitrile, from preparation to disposal. Each step is a critical control point
designed to ensure safety.

Caption: A logical workflow for handling hazardous chemical compounds.

Storage and Waste Management

Storage: Store 5-Amino-6-methylpicolinonitrile in a tightly sealed container in a cool, dry,
and well-ventilated area.[1] To prevent degradation from atmospheric moisture and oxidation,
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storage under an inert atmosphere (e.g., argon or nitrogen) is recommended.[7] Keep it
segregated from incompatible materials such as strong acids and oxidizing agents.[1][9] The
storage area should be clearly labeled, and access should be restricted to authorized
personnel.

Waste Disposal: All waste containing this compound, including empty containers, contaminated
PPE, and spill cleanup materials, must be treated as hazardous waste.[4] Dispose of contents
and containers in accordance with all local, state, and federal regulations. Never dispose of this
material down the drain.[4] Waste containers must be clearly labeled, kept closed, and stored
in a designated, secondary containment area pending collection by environmental health and
safety professionals.

Emergency Procedures: A Validated Response
System

Rapid and correct response to an emergency is critical. All personnel must be familiar with
these procedures before beginning work.

Exposure Response:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and
easy to do.[1] Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing all contaminated clothing and shoes.[4] Seek immediate medical
attention.[6]

 Inhalation: Move the victim to fresh air immediately.[7] If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting.[10] If the person is conscious and alert, rinse their
mouth with water and have them drink 2-4 cupfuls of water or milk.[10] Never give anything
by mouth to an unconscious person.[11] Seek immediate medical attention.

Spill & Fire Response:
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o Spill: Evacuate the area immediately. Increase ventilation and ensure all ignition sources are
removed. For a small spill, trained personnel wearing appropriate PPE can clean it up by
covering it with an inert absorbent material (e.g., sand, vermiculite), sweeping it up carefully
to avoid creating dust, and placing it into a sealed, labeled container for hazardous waste
disposal.[6] For large spills, evacuate the lab and contact your institution's emergency
response team.

» Fire: In case of a fire, use a dry chemical, carbon dioxide, or alcohol-resistant foam
extinguisher.[1] Do not use a heavy water stream. Firefighters must wear self-contained
breathing apparatus (SCBA) and full protective gear, as thermal decomposition can produce
toxic gases like hydrogen cyanide and nitrogen oxides.[1][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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